Cas no 7496-12-0 ( )
structure
Product Name:
CAS No:7496-12-0
MF:C19H14O3
MW:290.312665462494
CID:980679
PubChem ID:348351
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1-(2-methylbenzoyl)naphthalene-2-carboxylic acid
- NSC407621
- NSC-407621
- 7496-12-0
- DTXSID20324735
-
-
- Inchi: 1S/C19H14O3/c1-12-6-2-4-8-14(12)18(20)17-15-9-5-3-7-13(15)10-11-16(17)19(21)22/h2-11H,1H3,(H,21,22)
- InChI Key: WJJZUEHSSQBFEE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C)C1=C(C(=O)O)C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 290.09432
- Monoisotopic Mass: 290.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.259
- Boiling Point: 482.5°C at 760 mmHg
- Flash Point: 259.7°C
- Refractive Index: 1.665
- PSA: 54.37
- LogP: 4.07740
Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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